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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamyl acetoacetate is a versatile aroma chemical prized in the fragrance industry for its

unique olfactory profile and functional properties. Chemically, it is the ester of cinnamyl alcohol

and acetoacetic acid. Its scent is characterized as warm, spicy, sweet, and balsamic, with

nuances of cinnamon and a slight fruity, floral undertone. This complex aroma makes it a

valuable component in a wide range of fragrance compositions, from fine perfumery to

functional products like personal care and home care items.

This document provides detailed application notes and experimental protocols for the use of

cinnamyl acetoacetate in fragrance formulation, intended for researchers, scientists, and

professionals in the field.

Application Notes
Olfactory Profile and Applications
Cinnamyl acetoacetate possesses a warm, spicy, and sweet aroma with balsamic

undertones, reminiscent of cinnamon.[1][2] Its multifaceted scent profile allows for its use in

various fragrance types:
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Fine Fragrances: In fine perfumery, it is often utilized as a heart or base note to impart

warmth, spiciness, and a gourmand facet to oriental, spicy, and floral compositions.[2] It can

act as a fixative, prolonging the scent of more volatile components.[1]

Personal Care Products: Its pleasant and warm scent makes it suitable for incorporation into

a variety of personal care items, including lotions, creams, soaps, shampoos, and

conditioners, enhancing the sensory experience for the user.[2]

Home Care Products: In home fragrance applications such as candles, diffusers, and room

sprays, cinnamyl acetoacetate contributes to a cozy and inviting ambiance.[2]

Stability and Performance
Cinnamyl acetoacetate is noted for its chemical stability, which allows for its use in a variety of

product bases.[2] While specific quantitative data on its stability in all consumer product bases

is limited, its general performance characteristics can be inferred from its chemical structure

and data on similar molecules like cinnamyl acetate. It is soluble in oils and alcohols, facilitating

its incorporation into many formulations.[2]

Table 1: Physicochemical Properties of Cinnamyl Acetoacetate and Related Compounds
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Property
Cinnamyl
Acetoacetate

Cinnamyl Acetate Source

CAS Number 57582-46-4 103-54-8 [3][4]

Molecular Formula C₁₃H₁₄O₃ C₁₁H₁₂O₂ [3][4]

Molecular Weight 218.25 g/mol 176.21 g/mol [3][4]

Appearance Light brown liquid
Colorless to pale

yellow liquid
[2][5]

Odor

Warm, spicy, sweet,

balsamic, cinnamon-

like

Sweet, floral, spicy,

balsamic, cinnamon-

like

[2][6]

Boiling Point
~357-359 °C @ 760

mmHg (estimated)
262 °C @ 760 mmHg [7][8]

Flash Point ~158 °C >100 °C [7][9]

Vapor Pressure Not available 0.007 mmHg @ 25 °C [9]

Density Not available 1.05 g/cm³ @ 20 °C [9]

Water Solubility Low 349.1 mg/L @ 25 °C [9]

Odor Threshold Not available Not available

Note: Due to the limited availability of specific quantitative data for cinnamyl acetoacetate,

some values are estimated or data for the closely related and structurally similar compound,

cinnamyl acetate, are provided for reference.

Experimental Protocols
Protocol 1: Synthesis of Cinnamyl Acetoacetate via
Transesterification
This protocol describes a general laboratory-scale synthesis of cinnamyl acetoacetate from

cinnamyl alcohol and an acetoacetate ester (e.g., ethyl acetoacetate) through a

transesterification reaction.[10]
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Materials:

Cinnamyl alcohol

Ethyl acetoacetate

Catalyst (e.g., sodium ethoxide, p-toluenesulfonic acid)

Anhydrous toluene (or another suitable solvent for azeotropic removal of ethanol)

Sodium bicarbonate solution (5% w/v)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

To the flask, add cinnamyl alcohol (1 molar equivalent) and ethyl acetoacetate (1.1 to 1.5

molar equivalents).

Add the solvent (e.g., anhydrous toluene) to the flask.

Add a catalytic amount of a suitable catalyst (e.g., sodium ethoxide or p-toluenesulfonic

acid).
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Heat the mixture to reflux with vigorous stirring. The ethanol produced during the reaction will

be collected in the Dean-Stark trap as an azeotrope with the solvent.

Monitor the reaction progress by observing the amount of ethanol collected or by techniques

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete (no more ethanol is collected), cool the reaction mixture to

room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution

to neutralize the acid catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude cinnamyl acetoacetate can be purified by vacuum distillation.

Protocol 2: Incorporation of Cinnamyl Acetoacetate into
a Spicy Floral Fragrance Accord
This protocol provides an example of how to incorporate cinnamyl acetoacetate into a simple

spicy floral fragrance accord. Perfumery is an art, and the ratios can be adjusted based on the

desired outcome.

Materials:

Cinnamyl acetoacetate

Eugenol (clove-like, spicy)

Benzyl salicylate (soft, sweet-floral, balsamic)

Hedione® (jasmonic, floral booster)
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Iso E Super® (woody, ambergris-like)

Ethanol (perfumer's alcohol)

Glass beakers and stirring rods

Digital scale (accurate to 0.01g or better)

Sample vials

Procedure:

On a digital scale, carefully weigh the fragrance ingredients into a clean glass beaker

according to the percentages in Table 2.

Gently stir the mixture with a clean glass rod until all components are fully dissolved and the

solution is homogenous.

Transfer the fragrance concentrate to a labeled glass vial for maturation.

Allow the accord to mature for at least 48 hours to allow the different notes to blend and

harmonize.

To create a finished fragrance, the matured accord can be diluted in perfumer's alcohol to the

desired concentration (e.g., 10-20% for an Eau de Parfum).

Table 2: Example of a Spicy Floral Fragrance Accord
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Ingredient Percentage (%) Olfactory Contribution

Cinnamyl Acetoacetate 10
Warm, spicy, sweet, balsamic

heart

Eugenol 5 Spicy, clove-like top/heart note

Benzyl Salicylate 20 Sweet, floral, balsamic body

Hedione® 30
Diffusive, radiant floral

character

Iso E Super® 35 Woody, ambery, velvety base

Total 100

Visualizations
Olfactory Signaling Pathway
The perception of smell, including that of cinnamyl acetoacetate, is initiated by the binding of

odorant molecules to olfactory receptors in the nasal cavity. This triggers a signal transduction

cascade that ultimately leads to the perception of a specific scent in the brain.
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Caption: Olfactory signal transduction cascade.

Experimental Workflow: Fragrance Formulation and
Evaluation
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The development of a new fragrance incorporating cinnamyl acetoacetate follows a

structured workflow, from initial concept to final product evaluation.

Fragrance Concept
(e.g., Warm Spicy Floral)

Ingredient Selection
(incl. Cinnamyl Acetoacetate)

Accord Development
(e.g., Spicy Floral Accord)

Final Fragrance
Formulation

Maturation & Aging

Sensory & Performance
Evaluation

Reformulation
(if needed)

Application Testing
(e.g., in lotion, soap)

Final Fragranced
Product

Click to download full resolution via product page
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Caption: Fragrance development workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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